Cas no 2763931-92-4 (3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride)

• Product Name: 3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride
• CAS No: 2763931-92-4
• MF: C₆H₃F₃O₃S
• MW: 212.146431207657
• CID: 5653914
• PubChem ID: 165985244
• Update Time: 2025-10-15

3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-hydroxybenzene-1-sulfonyl fluoride
• 2763931-92-4
• EN300-28266466
• 3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H3F3O3S/c7-4-1-3(13(9,11)12)2-5(8)6(4)10/h1-2,10H
• InChI Key： FYVGMZUUMSCWEC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)F)O)F)(=O)(=O)F

Computed Properties

• Exact Mass: 211.97549961g/mol
• Monoisotopic Mass: 211.97549961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride

Introduction to 3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride (CAS No. 2763931-92-4)

3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2763931-92-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic transformations. The presence of both fluoro and hydroxyl substituents on the benzene ring introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structure of 3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride features a benzene ring substituted with a fluoro group at the 3-position and another at the 5-position, along with a hydroxyl group at the 4-position and a sulfonyl fluoride group at the 1-position. This specific arrangement imparts distinct chemical characteristics that are exploited in various synthetic pathways. The fluoro groups enhance the compound's lipophilicity and metabolic stability, while the hydroxyl group provides a site for further functionalization. The sulfonyl fluoride moiety is particularly noteworthy as it serves as a versatile handle for introducing sulfonamide derivatives, which are prevalent in many pharmaceuticals.

In recent years, 3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride has been increasingly utilized in the development of novel therapeutic agents. Its unique structural features make it an excellent precursor for synthesizing compounds with potential applications in oncology, anti-inflammatory drugs, and antimicrobial agents. The fluoro substitution pattern, in particular, has been shown to modulate the pharmacokinetic properties of molecules, improving their bioavailability and duration of action. This has led to its incorporation into numerous research projects aimed at discovering next-generation drugs.

One of the most compelling aspects of 3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride is its role in transition-metal-catalyzed cross-coupling reactions. These reactions are fundamental to modern organic synthesis, enabling the formation of carbon-carbon bonds that are essential for constructing complex molecular frameworks. The sulfonyl fluoride group can be readily converted into a sulfonate ester or an amide under appropriate conditions, facilitating further derivatization. This adaptability has made it a preferred building block for medicinal chemists seeking to explore new chemical spaces.

Recent studies have highlighted the utility of 3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride in the synthesis of kinase inhibitors, which are critical targets in cancer therapy. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By leveraging the reactivity of this compound, researchers have been able to develop potent inhibitors with improved selectivity and efficacy. The fluoro groups contribute to binding affinity by enhancing interactions with the enzyme active site, while the hydroxyl group allows for further modifications to optimize pharmacological properties.

The pharmaceutical industry has also explored the use of 3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibitors targeting viral enzymes or proteins can disrupt their life cycle. The structural versatility of this compound has enabled the synthesis of molecules that interfere with viral polymerases or proteases. Additionally, its fluorinated derivatives have shown promise in preventing drug resistance by modulating metabolic pathways in pathogens.

From a synthetic chemistry perspective, 3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride offers a unique platform for exploring novel reaction methodologies. Researchers have demonstrated its application in photocatalytic transformations, where light energy is harnessed to drive chemical reactions under mild conditions. These approaches align with the growing emphasis on sustainable chemistry practices that minimize waste and energy consumption. The compound's reactivity under photocatalytic conditions has opened up new avenues for constructing complex scaffolds with minimal environmental impact.

The biological activity of derivatives derived from 3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride continues to be an area of active investigation. Preclinical studies have revealed promising results for several lead compounds derived from this scaffold. For instance, derivatives exhibiting inhibitory effects on specific enzymes have shown potential in treating inflammatory diseases by modulating cytokine production. Similarly, compounds targeting bacterial enzymes have demonstrated efficacy against drug-resistant strains, highlighting the therapeutic value of this class of molecules.

The industrial production of 3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride adheres to stringent quality control measures to ensure consistency and purity. Advanced synthetic routes have been developed to maximize yield while minimizing side reactions. These processes often involve state-of-the-art equipment and optimized reaction conditions to achieve high enantiomeric purity when necessary. The scalability of these methods is crucial for meeting demand from both academic research institutions and pharmaceutical companies.

In conclusion,3,5-Difluoro-4-hydroxybenzene-1-sulfonyl fluoride (CAS No. 2763931-92-4) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features enable diverse synthetic applications across multiple therapeutic areas. The ongoing research into its derivatives underscores its significance as a building block for innovative drug discovery efforts worldwide.